2-Chloro-4-[(2,4-dichlorobenzyl)oxy]-3,5-dinitro-1-(trifluoromethyl)benzene

• IUPAC Name: 4-chloro-2-[(2,4-dichlorophenyl)methoxy]-1,3-dinitro-5-(trifluoromethyl)benzene
• InChI: InChI=1S/C14H6Cl3F3N2O5/c15-7-2-1-6(9(16)3-7)5-27-13-10(21(23)24)4-8(14(18,19)20)11(17)12(13)22(25)26/h1-4H,5H2
• InChI Key: VKRHQQHZYRRBLA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)COC2=C(C=C(C(=C2[N+](=O)[O-])Cl)C(F)(F)F)[N+](=O)[O-]
• Molecular Formula: C14H6Cl3F3N2O5
• Molecular Weight: 445.6 g/mol

Description

2-Chloro-4-[(2,4-dichlorobenzyl)oxy]-3,5-dinitro-1-(trifluoromethyl)benzene is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known by its chemical name, DNOC, and is commonly used as a herbicide and insecticide.

Mechanism of Action

The mechanism of action of DNOC involves the inhibition of the enzyme ATP synthase, which is involved in the production of energy in cells. This results in the disruption of cellular metabolism and ultimately leads to cell death.
Biochemical and Physiological Effects:
DNOC has been shown to have a number of biochemical and physiological effects on living organisms. It can cause oxidative stress, DNA damage, and lipid peroxidation, which can lead to cell death and tissue damage. Additionally, it has been shown to have neurotoxic effects and can cause developmental abnormalities in animals.

Advantages and Limitations for Lab Experiments

DNOC has several advantages as a tool for scientific research. It is relatively inexpensive and easy to synthesize, making it accessible to researchers. However, it also has several limitations, including its toxicity and potential for environmental contamination. Careful handling and disposal procedures must be followed to ensure the safety of researchers and the environment.

Future Directions

There are several potential future directions for research involving DNOC. One area of interest is its potential as a tool for studying ATP synthase and cellular metabolism. Additionally, further research is needed to fully understand the toxicological effects of DNOC and its potential impact on human health and the environment. Finally, there may be opportunities to develop new herbicides and insecticides based on the structure and mechanism of action of DNOC.

Scientific Research Applications

DNOC has been used in various scientific research studies for its potential applications in the fields of agriculture, environmental science, and toxicology. It has been shown to have herbicidal and insecticidal properties, making it a useful tool for controlling pests and weeds in agricultural settings.